Cas no 550-44-7 (2-Methylisoindole-1,3-dione)

• Product Name: 2-Methylisoindole-1,3-dione
• CAS No: 550-44-7
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD00023063
• CID: 38261
• PubChem ID: 24865500
• Update Time: 2025-04-18

2-Methylisoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-Methylisoindoline-1,3-dione
• 1H-Isoindole-1,3(2H)-dione, 2-methyl-
• N-Methylphthalimide
• 2-Methylisoindole-1,3-dione
• 4-Hydroxyphenethyl alcohol
• 2-Methyl-1H-isoindole-1
• 2-methyl-2,3-dihydro-1H-isoindole-1,3-dione
• 2-methyl-isoindole-1,3-dione
• METHYL PHTHALIMIDE
• n-methyl-phthalimid
• PHTHALIMIDE-N-METHYL
• Phthalimide, N-methyl-
• 2-METHYL-1H-ISOINDOLE-1,3(2H)-DIONE
• ZXLYYQUMYFHCLQ-UHFFFAOYSA-N
• 647UP45J2U
• N-methyl phthalimide
• NSC44059
• DSSTox_CID_7198
• DSSTox_RID_78345
• DSSTox_GSID_27198
• N-Nethylphthalimide
• 2-Methyl-1H-isoindol-1,3(2H)-dion
• 2-Méthyl-1H-isoindole-1,3(2H)-dione
• T56 BVNVJ C1
• TI5602700
• "2-METHYLISOINDOLE-1,3-DIONE"
• 1H-Isoindole-1, 3 (2H)-dione, 2-methyl-
• 2-Methyl-1H-isoindol-1,3(2H)-dione
• 2-methylisoindoline-1,3-quinone
• 4-methylisoindole-1,3-dione
• 5-21-10-00273 (Beilstein Handbook Reference)
• c9h7no2
• Cycloheptylamine
• EINECS 208-982-4
• FR-0021
• http:////www.amadischem.com/proen/599954/
• http://en.atomaxchem.com/550-44-7.html
• Methylphthalimide
• NCGC00164164-01
• n-methylphthalimide, 98%
• QA-7072
• Rivaroxaban Impurity F ( N-Methyl Phthalimide )
• rivaroxaban impurity f (n-methyl phthalimide)

• MDL： MFCD00023063
• Inchi： 1S/C9H7NO2/c1-10-8(11)6-4-2-3-5-7(6)9(10)12/h2-5H,1H3
• InChI Key： ZXLYYQUMYFHCLQ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1C)=O
• BRN： 0124428

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.047678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Molecular Weight: 161.16g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 37.4

Experimental Properties

• Color/Form: Needle crystals were obtained by crystallization from ethanol.
• Density: 1.2443 (rough estimate)
• Melting Point: 129-132 °C (lit.)
• Boiling Point: 286°C at 760 mmHg
• Flash Point: 117.4 °C
• Refractive Index: 1.4500 (estimate)
• PSA: 37.38000
• LogP: 0.85030
• Solubility: Insoluble in water, slightly soluble in ethanol.

2-Methylisoindole-1,3-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：TI5602700
• Hazardous Material Identification：
• Safety Term：S26;S36
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones